Cas no 2149221-35-0 (2-(3-methylthiophen-2-yl)cyclobutan-1-ol)

• Product Name: 2-(3-methylthiophen-2-yl)cyclobutan-1-ol
• CAS No: 2149221-35-0
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 5565136
• PubChem ID: 165594085
• Update Time: 2023-11-25

2-(3-methylthiophen-2-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylthiophen-2-yl)cyclobutan-1-ol

• Inchi： 1S/C9H12OS/c1-6-4-5-11-9(6)7-2-3-8(7)10/h4-5,7-8,10H,2-3H2,1H3
• InChI Key： LRHQPPGAJNZLAH-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C1CCC1O

Computed Properties

• Exact Mass: 168.06088618g/mol
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.5Ų